Cas no 224583-37-3 (6-N-BIOTINYLAMINOHEXYL ISOPROPYL HYDROGENPHOSPHONATE)

• Product Name: 6-N-BIOTINYLAMINOHEXYL ISOPROPYL HYDROGENPHOSPHONATE
• CAS No: 224583-37-3
• MF: C₁₉H₃₅N₃O₅PS
• MW: 448.537064790726
• CID: 825340
• PubChem ID: 46783705
• Update Time: 2025-04-19

6-N-BIOTINYLAMINOHEXYL ISOPROPYL HYDROGENPHOSPHONATE Chemical and Physical Properties

Names and Identifiers

• 6-N-BIOTINYLAMINOHEXYL ISOPROPYL HYDROGENPHOSPHONATE
• LogP
• J-014725
• Isopropyl (6-(5-((4S)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)hexyl) phosphonate
• AKOS030243256
• 224583-37-3
• 1322625-41-1
• oxo-[6-[5-[(4S)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]hexoxy]-propan-2-yloxyphosphanium

• Inchi： 1S/C19H34N3O5PS/c1-14(2)27-28(25)26-12-8-4-3-7-11-20-17(23)10-6-5-9-16-18-15(13-29-16)21-19(24)22-18/h14-16,18H,3-13H2,1-2H3,(H2-,20,21,22,23,24)/p+1/t15?,16-,18?/m0/s1
• InChI Key： XUWDCBDEYWFTBI-PQUAAJSLSA-O
• SMILES： S1CC2C([C@@H]1CCCCC(NCCCCCCO[P+](=O)OC(C)C)=O)NC(N2)=O

Computed Properties

• Exact Mass: 449.21158
• Monoisotopic Mass: 448.20350440g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 15
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Boiling Point: 711.0±55.0 °C at 760 mmHg
• Flash Point: 383.8±31.5 °C
• PSA: 105.76
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

6-N-BIOTINYLAMINOHEXYL ISOPROPYL HYDROGENPHOSPHONATE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)